Cas no 39684-45-2 (Benzeneacetic acid, a-(methoxyimino)-, (Z)-)

• Product Name: Benzeneacetic acid, a-(methoxyimino)-, (Z)-
• CAS No: 39684-45-2
• MF: C₉H₉NO₃
• MW: 179.172662496567
• CID: 1510940
• PubChem ID: 10877710
• Update Time: 2024-11-05

Benzeneacetic acid, a-(methoxyimino)-, (Z)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-(methoxyimino)-, (Z)-
• (Z)-2-(MethoxyiMino)-2-phenylacetic acid
• Z-MPA
• SCHEMBL8007984
• 39684-45-2

• Inchi： 1S/C9H9NO3/c1-13-10-8(9(11)12)7-5-3-2-4-6-7/h2-6H,1H3,(H,11,12)/b10-8-
• InChI Key： ISFFCSPHFNWPST-NTMALXAHSA-N
• SMILES： C(O)(=O)/C(=N\OC)/C1=CC=CC=C1

Computed Properties

• Exact Mass: 179.058243149g/mol
• Monoisotopic Mass: 179.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.9Ų